3,4,5-Trimethoxy-d9-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal

• IUPAC Name: 3,3-dimethoxy-2-[[3,4,5-tris(trideuteriomethoxy)phenyl]methyl]propanenitrile
• InChI: InChI=1S/C15H21NO5/c1-17-12-7-10(8-13(18-2)14(12)19-3)6-11(9-16)15(20-4)21-5/h7-8,11,15H,6H2,1-5H3/i1D3,2D3,3D3
• InChI Key: YJLVEDBQYCETMX-GQALSZNTSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CC(C#N)C(OC)OC
• Isomeric SMILES: [2H]C([2H])([2H])OC1=CC(=CC(=C1OC([2H])([2H])[2H])OC([2H])([2H])[2H])CC(C#N)C(OC)OC
• Molecular Formula: C15H21NO5
• DSSTOX Substance ID: DTXSID80662221
• Molecular Weight: 304.39 g/mol
• CAS RN: 1185144-63-1

Description

3,4,5-Trimethoxy-d9-2’-cyano-di-hydrocinnamaldehyde Dimethylacetal is a complex organic compound that is commonly used in the field of organic chemistry. It is a derivative of cinnamaldehyde, which is a natural organic compound found in the bark of cinnamon trees. This compound is an intermediate in the synthesis of Trimethoprim.

Synthesis Analysis

The compound is synthesized by reacting 3,4,5-Trimethoxy-d9-cinnamaldehyde with dimethyl acetal in the presence of a catalyst. This compound is commonly used as a reagent in organic synthesis, particularly in the field of drug development.

Molecular Structure Analysis

The molecular formula of 3,4,5-Trimethoxy-d9-2’-cyano-di-hydrocinnamaldehyde Dimethylacetal is C15H21NO5. The InChI is InChI=1S/C15H21NO5/c1-17-12-7-10 (8-13 (18-2)14 (12)19-3)6-11 (9-16)15 (20-4)21-5/h7-8,11,15H,6H2,1-5H3/i1D3,2D3,3D3. The Canonical SMILES is COC1=CC (=CC (=C1OC)OC)CC (C#N)C (OC)OC.

Physical And Chemical Properties Analysis

The molecular weight of 3,4,5-Trimethoxy-d9-2’-cyano-di-hydrocinnamaldehyde Dimethylacetal is 304.39 g/mol. It has a Hydrogen Bond Donor Count of 0 and a Hydrogen Bond Acceptor Count of 6. The Rotatable Bond Count is 8. The Exact Mass and Monoisotopic Mass is 304.19846348 g/mol. The Topological Polar Surface Area is 69.9 Ų. The Heavy Atom Count is 21.

Scientific Research Applications

Organic Chemistry Research

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Drug Development

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Flavoring Agent

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Proteomics Research

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Synthesis of Biologically Active Compounds

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Anxiety Research

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Mechanism of Action

Target of Action

It is mentioned as a product for proteomics research , suggesting that it may interact with proteins or other biomolecules.

Mode of Action

It is a complex organic compound used in the field of organic chemistry, particularly in drug development . It’s synthesized by reacting 3,4,5-Trimethoxy-d9-cinnamaldehyde with dimethyl acetal in the presence of a catalyst .

Biochemical Pathways

As a versatile building block in organic synthesis, it can be used to synthesize a wide range of biologically active compounds .

Result of Action

As a reagent in organic synthesis, its effects would largely depend on the specific context of its use .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound .